Cas no 2025538-38-7 (4-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpentanenitrile)

• Product Name: 4-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpentanenitrile
• CAS No: 2025538-38-7
• MF: C₁₁H₁₈N₄
• MW: 206.287421703339
• CID: 6216775
• PubChem ID: 165480683
• Update Time: 2025-11-06

4-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpentanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpentanenitrile
• 2025538-38-7
• EN300-1111868

• Inchi： 1S/C11H18N4/c1-8-6-15(14-10(8)13)9(2)5-11(3,4)7-12/h6,9H,5H2,1-4H3,(H2,13,14)
• InChI Key： HCFVTQMPNHBENF-UHFFFAOYSA-N
• SMILES： N1(C=C(C)C(N)=N1)C(C)CC(C#N)(C)C

Computed Properties

• Exact Mass: 206.153146591g/mol
• Monoisotopic Mass: 206.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.6Ų

Additional information on 4-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpentanenitrile

4-(3-Amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpentanenitrile (CAS No. 2025538-38-7): A Comprehensive Overview

4-(3-Amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpentanenitrile (CAS No. 2025538-38-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile-functionalized pyrazole derivative exhibits unique structural features, making it a valuable intermediate in the synthesis of bioactive molecules. With the increasing demand for novel heterocyclic compounds in drug discovery, 4-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpentanenitrile has emerged as a key building block for medicinal chemistry applications.

The molecular structure of 4-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpentanenitrile combines a pyrazole ring with a nitrile group, offering multiple sites for chemical modification. This characteristic makes it particularly interesting for researchers developing kinase inhibitors and antimicrobial agents, which are currently hot topics in pharmaceutical development. The compound's CAS 2025538-38-7 serves as a crucial identifier for researchers sourcing this material for their studies.

Recent trends in chemical research highlight the growing importance of nitrile-containing compounds like 4-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpentanenitrile. These compounds are frequently searched in connection with drug discovery platforms and high-throughput screening methodologies. The pyrazole moiety in this compound is particularly valuable, as pyrazole derivatives are known to exhibit diverse biological activities, including anti-inflammatory and anticancer properties.

In the context of current pharmaceutical challenges, such as antibiotic resistance and chronic disease management, 4-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpentanenitrile presents exciting possibilities. Researchers are investigating its potential as a precursor for targeted therapies, especially in the development of small molecule drugs for metabolic disorders. The compound's structural flexibility allows for the creation of diverse analogs, addressing common search queries about structure-activity relationships in medicinal chemistry.

The synthesis and applications of CAS 2025538-38-7 are subjects of ongoing research, with particular focus on its solubility characteristics and reactivity patterns – two frequently searched aspects by synthetic chemists. Recent publications have explored its use in creating molecular libraries for drug screening, responding to the pharmaceutical industry's need for diverse chemical scaffolds. The compound's 2,2-dimethylpentanenitrile component contributes to its stability, making it suitable for various synthetic transformations.

From a commercial perspective, 4-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpentanenitrile has seen growing demand in the fine chemicals market. Suppliers often highlight its high purity grade and consistent quality, addressing common concerns among research purchasers. The compound's storage stability and handling requirements are also frequently discussed topics in technical data sheets and research forums.

Analytical characterization of 4-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpentanenitrile typically includes HPLC analysis, mass spectrometry, and NMR spectroscopy – techniques commonly searched by quality control professionals. The compound's distinct spectral features facilitate its identification and purity assessment, important considerations for researchers verifying material authenticity.

In the context of green chemistry initiatives, there is increasing interest in developing sustainable synthesis routes for compounds like 4-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpentanenitrile. This aligns with current search trends focusing on eco-friendly chemical production and atom-efficient reactions. Researchers are particularly interested in catalytic methods that could improve the synthesis of this valuable intermediate.

The safety profile of CAS 2025538-38-7 is another area of frequent inquiry, with researchers seeking information about proper laboratory handling procedures and personal protective equipment requirements. While not classified as hazardous under standard conditions, proper safety protocols are always recommended when working with any chemical substance in research settings.

Looking forward, 4-(3-amino-4-methyl-1H-pyrazol-1-yl)-2,2-dimethylpentanenitrile is expected to maintain its importance in chemical research, particularly as the pharmaceutical industry continues to explore new heterocyclic scaffolds for drug development. Its combination of a functionalized pyrazole and nitrile group offers unique opportunities for creating novel bioactive compounds, addressing many current challenges in medicinal chemistry and materials science.